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Compound of Interest

Compound Name: Lsd1-IN-24

Cat. No.: B10861377

Essential Safety and Handling Guide for Lsd1-
IN-24

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Lsd1-IN-24. The following procedures for personal
protective equipment (PPE), operational handling, and disposal are designed to ensure a safe
laboratory environment.

Hazard Summary and Chemical Properties

While a specific Safety Data Sheet (SDS) for Lsd1-IN-24 is not publicly available, information
for a closely related compound, LSD1-IN-23, indicates potential hazards.[1] Lsd1-IN-24 should
be handled with care, assuming a similar toxicological profile.

GHS Classification (inferred from LSD1-IN-23):
o Acute toxicity, Oral (Category 4)[1]

e Acute aquatic toxicity (Category 1)[1]

» Chronic aquatic toxicity (Category 1)[1]

Hazard Statements (inferred from LSD1-IN-23):
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e H302: Harmful if swallowed.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Lsd1-IN-24 is a selective Lysine-Specific Demethylase 1 (LSD1) inhibitor with an IC50 of 0.247
MM.[2] It is used in cancer research to mediate the expression of PD-L1 and enhance T cell
killing response.[2]

Property Information Source
IC50 0.247 yM [2]
Storage (Powder) -20°C [1]
Storage (in solvent) -80°C [1][2]
Stock Solution Stability ir;?ths at-80°C, L month at 2]

Personal Protective Equipment (PPE)

A comprehensive PPE program is crucial to protect from potential hazards.[3] The following
PPE is recommended for handling Lsd1-IN-24.
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PPE Category

Recommended Equipment

Standard

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield is
required when there is a

significant risk of splashes.

ANSI Z87.1

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile)

ASTM F739

Body Protection

Laboratory coat. Disposable
gowns or coveralls should be
considered for larger quantities
or when there is a risk of

significant contamination.

Respiratory Protection

Not generally required for
small quantities handled with
adequate engineering controls.
Use a NIOSH-approved
respirator with an appropriate
cartridge if aerosols may be
generated or if working outside

of a ventilated enclosure.
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Operational Plan
1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[1]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b10861377?utm_src=pdf-body-img
https://dcchemicals.com/msds/MSDS_DC74835.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Store the powdered form at -20°C and solutions at -80°C.[1][2]

. Handling and Solution Preparation:

All handling of the solid compound and preparation of solutions should be conducted in a
chemical fume hood or other ventilated enclosure.

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

For a 2.5 mg/mL solution, a suggested protocol is to add 100 L of a 25.0 mg/mL DMSO
stock solution to 400 pL of PEG300, mix, then add 50 pL of Tween-80, mix, and finally add
450 L of saline.[2]

. Spill Management:

Small Spills:

o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Place the contaminated material in a sealed container for disposal.

o Clean the spill area with a suitable detergent and water.

Large Spills:

[¢]

Evacuate the area and prevent entry.

Ventilate the area.

[e]

[e]

Wear appropriate PPE, including respiratory protection.

o

Contain the spill and follow the procedure for small spills.
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Disposal Plan

» Dispose of contents and container to an approved waste disposal plant.[1]
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o Collect spillage as it is very toxic to aquatic life.[1]

o All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, should be disposed of as hazardous waste in accordance with local, state, and

federal regulations.
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First Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1]
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o Eye Contact: Remove contact lenses, if present and easy to do. Flush eyes immediately with
large amounts of water. Seek prompt medical attention.[1]

» Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes. Call a physician.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-Isd1-in-24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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